Cas no 2228840-71-7 (5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine)
5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- EN300-2003395
- 2228840-71-7
- 5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine
- 5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine
-
- Inchi: 1S/C10H10BrNO/c1-3-4-5-8-6-9(11)7-12-10(8)13-2/h1,6-7H,4-5H2,2H3
- InChI Key: UDUNOGPSOHAZNQ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)CCC#C)OC
Computed Properties
- Exact Mass: 238.99458g/mol
- Monoisotopic Mass: 238.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 22.1Ų
5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2003395-0.05g |
5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine |
2228840-71-7 | 0.05g |
$1152.0 | 2023-09-16 | ||
| Enamine | EN300-2003395-0.1g |
5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine |
2228840-71-7 | 0.1g |
$1207.0 | 2023-09-16 | ||
| Enamine | EN300-2003395-0.25g |
5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine |
2228840-71-7 | 0.25g |
$1262.0 | 2023-09-16 | ||
| Enamine | EN300-2003395-0.5g |
5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine |
2228840-71-7 | 0.5g |
$1316.0 | 2023-09-16 | ||
| Enamine | EN300-2003395-1.0g |
5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine |
2228840-71-7 | 1g |
$1371.0 | 2023-05-24 | ||
| Enamine | EN300-2003395-2.5g |
5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine |
2228840-71-7 | 2.5g |
$2688.0 | 2023-09-16 | ||
| Enamine | EN300-2003395-5.0g |
5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine |
2228840-71-7 | 5g |
$3977.0 | 2023-05-24 | ||
| Enamine | EN300-2003395-10.0g |
5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine |
2228840-71-7 | 10g |
$5897.0 | 2023-05-24 | ||
| Enamine | EN300-2003395-1g |
5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine |
2228840-71-7 | 1g |
$1371.0 | 2023-09-16 | ||
| Enamine | EN300-2003395-5g |
5-bromo-3-(but-3-yn-1-yl)-2-methoxypyridine |
2228840-71-7 | 5g |
$3977.0 | 2023-09-16 |
5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine
Comprehensive Overview of 5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine (CAS No. 2228840-71-7): Properties, Applications, and Research Insights
5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine (CAS No. 2228840-71-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyridine derivative combines a methoxy group and a but-3-yn-1-yl side chain, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to participate in cross-coupling reactions like Suzuki-Miyaura and Sonogashira couplings.
The compound's molecular formula (C10H10BrNO) and molecular weight (240.10 g/mol) reflect its moderate size, which is ideal for medicinal chemistry applications. Its lipophilic nature, attributed to the alkynyl moiety and aromatic bromine, enhances membrane permeability—a critical factor in the development of bioactive small molecules. Recent studies highlight its utility in designing kinase inhibitors and GPCR modulators, aligning with the growing demand for targeted therapies in oncology and CNS disorders.
From a synthetic chemistry perspective, 5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine offers advantages in click chemistry applications. The terminal alkyne group enables Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a popular method for bioconjugation and material science. This property has spurred interest in proteolysis-targeting chimeras (PROTACs) and molecular glues, where precise spatial control is essential. Laboratories frequently search for high-purity CAS 2228840-71-7 suppliers to ensure reproducibility in these advanced applications.
Environmental and green chemistry considerations are also driving innovation around this compound. Researchers are exploring solvent-free synthesis routes and catalytic systems to minimize waste generation during its production. Such efforts resonate with the broader push toward sustainable chemical manufacturing, a topic frequently queried in academic and industrial forums. Analytical techniques like HPLC and LC-MS are commonly employed to verify the compound's purity, addressing another frequent user concern: how to validate CAS 2228840-71-7 quality.
In material science, the conjugated system of 5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine shows promise for organic electronic materials. Its ability to undergo polymerization or form metal-organic frameworks (MOFs) is under investigation for applications in OLEDs and sensors. These developments align with trending searches on advanced functional materials and smart coatings, positioning the compound as a candidate for next-generation technologies.
Storage and handling protocols for this compound emphasize protection from moisture and light, with recommendations to store under inert atmosphere at low temperatures. Such precautions reflect broader industry standards for air-sensitive reagents, a practical consideration often overlooked in preliminary research. Suppliers typically provide technical data sheets (TDS) detailing these parameters, responding to the common query: how to store brominated pyridine derivatives safely.
The intellectual property landscape surrounding CAS 2228840-71-7 reveals patents covering its use in heterocyclic compound libraries and combinatorial chemistry. This legal dimension is crucial for organizations navigating Freedom-to-Operate (FTO) analyses, a hot topic in pharma R&D circles. Meanwhile, academic publications increasingly cite the compound in studies about allosteric modulation and fragment-based drug design.
Emerging analytical challenges include developing robust chiral separation methods for derivatives of this scaffold, as enantiopurity becomes critical in asymmetric synthesis. Advanced techniques like supercritical fluid chromatography (SFC) are being adapted to address this need, reflecting the compound's evolving role in precision chemistry. Such technical nuances frequently appear in discussions about method development for bromo-alkynyl pyridines.
Market analysts note steady growth in demand for 5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine, particularly from contract research organizations (CROs) and academic drug discovery programs. This trend mirrors the pharmaceutical industry's shift toward external innovation networks, where specialized intermediates play a pivotal role. Pricing transparency and bulk synthesis capabilities remain key decision factors for procurement teams, as evidenced by search patterns around CAS 2228840-71-7 cost analysis.
Looking ahead, the integration of machine learning in retrosynthetic planning may unlock novel applications for this compound. Computational models trained on reaction databases can suggest innovative disconnections utilizing its orthogonal functional groups. This intersection of cheminformatics and experimental chemistry represents a frontier in molecular design—one where 2228840-71-7 could serve as a test case for AI-assisted synthesis prediction algorithms.
2228840-71-7 (5-Bromo-3-(but-3-yn-1-yl)-2-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)